Cas no 2228493-04-5 (1-(3-phenyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(3-phenyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
• CAS No: 2228493-04-5
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 6290686
• PubChem ID: 165881760
• Update Time: 2025-10-15

1-(3-phenyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-phenyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid
• EN300-1860335
• 2228493-04-5

• Inchi： 1S/C15H16N2O2/c18-14(19)15(8-4-5-9-15)12-10-16-17-13(12)11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9H2,(H,16,17)(H,18,19)
• InChI Key： RAPNFXWBFQZJSJ-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NNC=2C2C=CC=CC=2)CCCC1)=O

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Additional information on 1-(3-phenyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-(3-phenyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid (CAS No. 2228493-04-5)

1-(3-phenyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid (CAS No. 2228493-04-5) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a cyclopentane carboxylic acid backbone with a 3-phenyl-1H-pyrazole moiety, making it a versatile intermediate for drug discovery and material science applications. Its molecular formula, C₁₅H₁₆N₂O₂, and precise structural features contribute to its potential in modulating biological targets, particularly in inflammation and metabolic disorders.

The compound’s pyrazole ring is a critical pharmacophore, often found in non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. Researchers are increasingly exploring its derivatives for their anti-inflammatory and antioxidant properties, aligning with the growing demand for novel therapeutic agents in chronic diseases. The cyclopentane carboxylic acid segment further enhances its bioavailability, a key consideration in modern drug design. Recent studies highlight its potential as a precursor for small-molecule inhibitors, addressing trending topics like precision medicine and targeted therapy.

From a synthetic chemistry perspective, 1-(3-phenyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid is synthesized via multi-step organic reactions, including cyclocondensation and carboxylation. Its purity and stability are rigorously validated using HPLC and NMR spectroscopy, ensuring compliance with industry standards. The compound’s logP and pKa values are frequently analyzed to predict its pharmacokinetic behavior, a hot topic in computational chemistry and ADMET profiling.

In agrochemical applications, this compound’s heterocyclic framework shows promise as a scaffold for crop protection agents. Its potential to interact with plant enzymes aligns with the rising interest in sustainable agriculture and green chemistry. Notably, its derivatives are being tested for herbicidal and fungicidal activities, addressing global challenges like food security and pesticide resistance.

The commercial demand for CAS No. 2228493-04-5 is driven by its utility in high-throughput screening (HTS) and combinatorial chemistry. Suppliers often highlight its role in fragment-based drug discovery, a trending approach in biotech startups. Analytical data sheets typically include its melting point, solubility, and spectral properties, which are crucial for QC/QA protocols.

Environmental and safety profiles of 1-(3-phenyl-1H-pyrazol-4-yl)cyclopentane-1-carboxylic acid are rigorously assessed. While not classified as hazardous, its handling requires standard laboratory precautions. Recent REACH and OSHA guidelines emphasize proper storage conditions (e.g., desiccants, inert atmosphere) to maintain stability, a frequent query among industrial users.

In summary, CAS No. 2228493-04-5 represents a multifaceted compound with expanding applications in life sciences and material innovation. Its integration into AI-driven drug discovery platforms and automated synthesis workflows underscores its relevance in contemporary research. For detailed technical specifications or custom synthesis inquiries, consult specialized chemical databases or contract research organizations (CROs).